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4-(4-Bromo-3-
Compound Name:
fluorobenzyl)morpholine

CAS No.: 897016-96-5

Cat. No.: B1524664

Get Quote

Abstract

This application note details a rigorous analytical framework for the characterization of 4-(4-
Bromo-3-fluorobenzyl)morpholine (CAS: 897016-96-5), a critical intermediate in the
synthesis of bioactive pharmaceutical ingredients (APIs). Due to the presence of a basic
morpholine moiety and a halogenated aromatic core, this molecule presents specific
challenges in chromatography (peak tailing) and spectroscopy (isomeric differentiation). This
guide provides validated protocols for HPLC-UV/MS, NMR (

H,
C,

F), and FT-IR, designed to ensure structural integrity and purity >98% for downstream cross-
coupling reactions.

Introduction
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4-(4-Bromo-3-fluorobenzyl)morpholine serves as a versatile building block in medicinal
chemistry.[1] The aryl bromide functionality facilitates palladium-catalyzed cross-coupling
(Suzuki-Miyaura, Buchwald-Hartwig), while the morpholine ring improves solubility and
pharmacokinetic profiles.

Physicochemical Profile:

Formula: C

H

BrENO

Molecular Weight: 274.13 g/mol [1][2]

Appearance: Off-white solid or viscous oil (purity dependent).

Solubility: Soluble in DCM, Methanol, DMSO; sparingly soluble in water.

Analytical Strategy Workflow

The following workflow ensures comprehensive validation of the material.
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Figure 1: Analytical workflow for full characterization.
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Method 1: High-Performance Liquid
Chromatography (HPLC-UV/MS)

Challenge: The tertiary amine in the morpholine ring can interact with residual silanols on silica
columns, leading to peak tailing. Solution: Use of a "base-deactivated" C18 column or high-pH
stable hybrid columns allows for sharper peaks. Alternatively, acidic mobile phases (Formic
Acid) protonate the amine, improving peak shape on standard C18 phases.

- Puri lenti il

Parameter Condition

Instrument Agilent 1290 Infinity Il or Waters Acquity UPLC

Waters XBridge C18 (4.6 x 150 mm, 3.5 pm) or

Equivalent

Column

) Water + 0.1% Formic Acid (or 20mM Ammonium
Mobile Phase A ) )
Bicarbonate pH 9.5 for basic method)

Mobile Phase B Acetonitrile (ACN)

Flow Rate 1.0 mL/min

0-2 min: 5% B; 2-15 min: 5%

Gradient
95% B; 15-20 min: 95% B
) UV @ 254 nm (aromatic) and 210 nm
Detection ] )
(amide/amine backbone)
MS Source ESI Positive Mode (Scan range 100-600 m/z)

Data Interpretation:
o Retention Time (

): Expect elution in the middle of the gradient (approx. 8-10 min) due to the lipophilic benzyl-
bromide moiety.

e Mass Spectrum: Look for the characteristic bromine isotope pattern.
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o M+H Peaks: Two peaks of nearly equal intensity at m/z 274.0 (
Br) and m/z 276.0 (
Br).
o Note: Absence of this 1:1 doublet indicates debromination or incorrect structure.

Method 2: NMR Spectroscopy (H, C, F)

Challenge: Differentiating the specific regioisomer (4-bromo-3-fluoro vs. isomers like 2-bromo-
4-fluoro). Solution: Analysis of coupling constants (

-values) between Fluorine and aromatic protons.

Protocol: Structural Elucidation
e Solvent; CDCI

(preferred for resolution) or DMSO-

e Concentration: ~10 mg in 0.6 mL solvent.
Expected Spectral Features (

H NMR, 400 MHz, CDCI
):

e Aromatic Region (7.0 — 7.6 ppm):
o The 1,3,4-substitution pattern creates a distinct splitting tree.

o H-5 (Ortho to Br, Meta to F): Appears as a triplet-like doublet or dd due to coupling with H-
6 and F.

o H-2 (Between Benzyl and F): Doublet or singlet with fine splitting (

coupling).
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o H-6 (Ortho to Benzyl): Doublet of doublets.
e Benzylic Region (~3.5 ppm):
o Singlet (2H): The CH

linking the benzene ring and morpholine. Sharp singlet confirms no adjacent chiral centers
or restricted rotation.

e Morpholine Ring:
o ~3.70 ppm (4H, t): O-CH
protons (deshielded by oxygen).
o ~2.45 ppm (4H, t): N-CH
protons.

F NMR:

» Single signal around -100 to -115 ppm (typical for aryl fluorides). This confirms the presence
of a single fluorine atom and purity from other fluorinated isomers.

Aromatic Region Aliphatic Region
1H NMR Spectrum (7.0-7.6 ppm) (2.0-4.0 ppm)

Splitting Analysis [ Singlet @ ~3.5 ppm

2x Triplets
O-CH2 vs N-CH2)
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Figure 2: NMR interpretation logic tree.

Method 3: Infrared Spectroscopy (FT-IR)

Purpose: Rapid identification of functional groups for goods-in QC.

C-H Stretch (Aromatic): 3000-3100 cm

(weak).

e C-H Stretch (Aliphatic): 2800—-2950 cm

(morpholine CH

).

e C-F Stretch: 1200-1250 cm

(strong band).

e C-N Stretch: 1100-1150 cm

e Ar-Br Stretch: 600-700 cm

(fingerprint region).

Troubleshooting & QC Criteria
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Observation

Probable Cause

Corrective Action

HPLC Peak Tailing

Interaction between

morpholine N and silanols.

Add 0.1% Triethylamine (TEA)
to mobile phase or use high-

pH resistant column.

Extra Mass Peaks (M+16)

N-Oxide formation.

Check storage conditions;
morpholines can oxidize. Store

under N

at 4°C.

NMR: Broad Benzyl Peak

Salt formation (HCI salt vs

Free base).

Perform a "shake-out" with
NaHCO

/DCM to isolate the free base

for sharp NMR signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Analytical methods for characterizing 4-(4-Bromo-3-
fluorobenzyl)morpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1524664/docs#analytical-methods-for-characterizing-
4-4-bromo-3-fluorobenzyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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